Cas no 2968-08-3 (Ethanone, 1-[2-fluoro-4-(methylthio)phenyl]-)

• Product Name: Ethanone, 1-[2-fluoro-4-(methylthio)phenyl]-
• CAS No: 2968-08-3
• MF: C₉H₉FOS
• MW: 184.230564832687
• CID: 1440169
• PubChem ID: 20616960
• Update Time: 2025-05-22

Ethanone, 1-[2-fluoro-4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-fluoro-4-(methylthio)phenyl]-
• 1-[2-Fluoro-4-(methylsulfanyl)phenyl]ethan-1-one
• MFCD28521722
• SCHEMBL19434336
• 1-(2-fluoro-4-(methylthio)phenyl)ethanone
• 2'-Fluoro-4'-(methylthio)acetophenone
• DTXSID90609107
• 2968-08-3

• Inchi： 1S/C9H9FOS/c1-6(11)8-4-3-7(12-2)5-9(8)10/h3-5H,1-2H3
• InChI Key： LIOLYHKSWZWCJI-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(C)=O)=C(C=1)F

Computed Properties

• Exact Mass: 184.03587
• Monoisotopic Mass: 184.03581424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Additional information on Ethanone, 1-[2-fluoro-4-(methylthio)phenyl]-

Comprehensive Overview of Ethanone, 1-[2-fluoro-4-(methylthio)phenyl]- (CAS No. 2968-08-3)

Ethanone, 1-[2-fluoro-4-(methylthio)phenyl]-, with the CAS number 2968-08-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring a fluoro and methylthio substituent, is often explored for its potential applications in drug synthesis and functional material development. Researchers and industry professionals frequently search for terms like "Ethanone derivative uses", "2968-08-3 synthesis", and "fluoro-phenyl compounds in medicine", reflecting the growing interest in its versatile properties.

The compound's structural attributes make it a valuable intermediate in organic synthesis. Its 2-fluoro-4-(methylthio)phenyl moiety is particularly noteworthy, as it contributes to enhanced reactivity and selectivity in various chemical reactions. Recent studies highlight its role in the development of novel pharmaceutical intermediates, where its electron-withdrawing and electron-donating groups optimize molecular interactions. Searches for "CAS 2968-08-3 applications" and "Ethanone derivatives in drug discovery" underscore its relevance in modern research.

In the context of sustainability and green chemistry, Ethanone, 1-[2-fluoro-4-(methylthio)phenyl]- has been investigated for its potential in eco-friendly synthesis routes. The integration of fluorine atoms in organic compounds is a trending topic, driven by their ability to improve metabolic stability and bioavailability. Queries such as "green synthesis of fluoro compounds" and "sustainable agrochemical intermediates" align with this compound's evolving applications. Additionally, its methylthio group offers opportunities for further functionalization, making it a versatile building block.

From an industrial perspective, the demand for CAS 2968-08-3 is influenced by its utility in high-performance materials and specialty chemicals. Its thermal stability and compatibility with polymerization processes have sparked interest in sectors like coatings and adhesives. Popular search terms like "2968-08-3 suppliers" and "Ethanone derivatives in material science" reflect its commercial significance. Furthermore, advancements in analytical techniques, such as HPLC and NMR, have enabled precise characterization of this compound, ensuring quality control in large-scale production.

In summary, Ethanone, 1-[2-fluoro-4-(methylthio)phenyl]- (CAS No. 2968-08-3) represents a critical component in contemporary chemical research and industrial applications. Its multifaceted roles—from drug development to sustainable material design—highlight its importance in addressing global challenges. As interest grows in fluorinated compounds and specialty intermediates, this compound is poised to remain a focal point of innovation and discovery.